Cas no 1339464-11-7 (9-Thia-2-azaspiro[5.5]undecane, 9,9-dioxide)

• Product Name: 9-Thia-2-azaspiro[5.5]undecane, 9,9-dioxide
• CAS No: 1339464-11-7
• MF: C₉H₁₇NO₂S
• MW: 203.301781415939
• CID: 5306892
• Update Time: 2025-11-07

9-Thia-2-azaspiro[5.5]undecane, 9,9-dioxide Chemical and Physical Properties

Names and Identifiers

• 9-Thia-2-azaspiro[5.5]undecane, 9,9-dioxide

• Inchi： 1S/C9H17NO2S/c11-13(12)6-3-9(4-7-13)2-1-5-10-8-9/h10H,1-8H2
• InChI Key： FBJXEKXTTGBZBD-UHFFFAOYSA-N
• SMILES： C1C2(CCS(=O)(=O)CC2)CCCN1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 9-Thia-2-azaspiro[5.5]undecane, 9,9-dioxide

Comprehensive Overview of 9-Thia-2-azaspiro[5.5]undecane, 9,9-dioxide (CAS No. 1339464-11-7)

The compound 9-Thia-2-azaspiro[5.5]undecane, 9,9-dioxide (CAS No. 1339464-11-7) is a spirocyclic sulfonamide derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique spirocyclic structure and sulfone functional group make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially for targeting central nervous system (CNS) disorders and metabolic diseases.

In recent years, the demand for spirocyclic compounds like 9-Thia-2-azaspiro[5.5]undecane, 9,9-dioxide has surged due to their ability to mimic natural product scaffolds. This compound’s rigid three-dimensional framework enhances binding affinity to biological targets, making it a valuable asset in medicinal chemistry. Its sulfone moiety also contributes to improved solubility and metabolic stability, addressing key challenges in modern drug development.

From a synthetic perspective, CAS No. 1339464-11-7 is often explored for its role in multicomponent reactions and catalyzed transformations. Chemists leverage its reactivity to construct complex heterocycles, which are pivotal in designing next-generation therapeutics. The compound’s compatibility with green chemistry principles, such as low toxicity and minimal waste generation, aligns with the industry’s shift toward sustainable practices.

Another area of interest is the compound’s potential in crop protection. Agrochemical researchers are investigating its derivatives for pest resistance and herbicidal activity, responding to global concerns about food security and sustainable agriculture. Its spirocyclic backbone offers structural novelty, reducing the likelihood of cross-resistance in target organisms.

For those searching "buy 9-Thia-2-azaspiro[5.5]undecane, 9,9-dioxide" or "CAS 1339464-11-7 suppliers," it’s essential to note that the compound is primarily available for research and development purposes. Reputable suppliers often provide high-purity samples with detailed analytical data (e.g., HPLC, NMR) to ensure reproducibility in experiments. Pricing may vary based on scale and purity requirements.

In summary, 9-Thia-2-azaspiro[5.5]undecane, 9,9-dioxide represents a promising scaffold in drug discovery and agrochemical innovation. Its structural uniqueness and functional versatility continue to inspire breakthroughs across multiple scientific disciplines. As research progresses, this compound may unlock new avenues for addressing unmet medical and agricultural challenges.